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Compound of Interest

Compound Name: Cyclobutanecarbonyl chloride

Cat. No.: B1580908 Get Quote

The following document provides essential safety and logistical information for the proper

disposal of cyclobutanecarbonyl chloride (CAS: 5006-22-4). The procedures outlined are

intended for researchers, scientists, and drug development professionals to ensure safe

handling and disposal in a laboratory setting. Adherence to local, state, and federal regulations

is mandatory.

I. Immediate Safety and Handling Precautions
Cyclobutanecarbonyl chloride is a corrosive, flammable, and highly reactive substance.[1][2]

It reacts vigorously with water and moisture to produce corrosive hydrogen chloride gas.[3][4]

Therefore, strict safety protocols must be followed at all times.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, a face shield, and a lab coat or apron.[3] If vapors are likely

to be present, use a respirator with an organic vapor cartridge.[3]

Ventilation: All handling and disposal procedures must be conducted in a well-ventilated

chemical fume hood to prevent the accumulation of hazardous vapors.[3]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[1][2] Use non-sparking tools and explosion-proof equipment.[1][5]

Storage: Store cyclobutanecarbonyl chloride in a cool, dry, and well-ventilated area in its

original, tightly sealed container.[1][3] It should be stored away from incompatible materials
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such as water, alcohols, amines, strong bases, and strong oxidizing agents.[3][6]

II. Quantitative Data
The following table summarizes key quantitative data for cyclobutanecarbonyl chloride.

Property Value Reference(s)

Chemical Formula C₅H₇ClO [4][7]

Molecular Weight 118.56 g/mol [7]

CAS Number 5006-22-4 [6][7]

Appearance Colorless to light yellow liquid [4]

Hazard Classifications
Flammable Liquid (Category

3), Corrosive
[1][2][8]

III. Experimental Protocol: Neutralization of Small
Spills
This protocol details the methodology for neutralizing a small spill of cyclobutanecarbonyl
chloride in a laboratory setting. For large spills, evacuate the area and contact emergency

services.

Objective: To safely neutralize and contain a small spill of cyclobutanecarbonyl chloride.

Materials:

Sodium bicarbonate (soda ash) or a 1:1 mixture of soda ash and calcium carbonate.

Inert absorbent material (e.g., sand, earth, or vermiculite).[1][9]

Two appropriately sized containers for waste collection.

pH indicator strips.

Appropriate PPE (see Section I).
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Procedure:

Contain the Spill: If a spill occurs, immediately contain the liquid with an inert absorbent

material like sand or vermiculite.[9]

Ventilation: Ensure the chemical fume hood is operating at maximum capacity.

Slow Neutralization: Cautiously and slowly cover the spill with an excess of sodium

bicarbonate or soda ash mixture. The reaction can be vigorous and may release gas (CO₂

and HCl). Do not add water.

Mixing: Using non-sparking tools, gently mix the absorbent and neutralizing agent with the

spilled material until the reaction subsides.

Testing for Neutrality: Once the reaction appears complete, carefully moisten a small portion

of the mixture with water and test the pH with an indicator strip. The pH should be between 6

and 8. If it is still acidic, add more neutralizing agent.

Collection: Once neutralized, carefully collect the solid mixture using non-sparking tools and

place it into a clearly labeled, sealed container for hazardous waste.[1][8]

Final Cleaning: Wipe the spill area with a cloth dampened with a soapy water solution. Place

the cleaning materials into a separate labeled bag or container for disposal.

Waste Disposal: The sealed container with the neutralized chemical waste must be disposed

of through a licensed professional waste disposal service, in accordance with all local, state,

and federal regulations.[6][8][10]

IV. Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of

cyclobutanecarbonyl chloride.
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Caption: Workflow for the safe disposal of cyclobutanecarbonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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